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Compound of Interest

Compound Name:
2-Chloro-N-(4-

morpholinophenyl)acetamide

CAS No.: 170655-46-6

Cat. No.: B069048

Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-N-(4-
morpholinophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document provides guidance on the safe handling of 2-Chloro-N-(4-
morpholinophenyl)acetamide based on available data for structurally similar compounds,

primarily 2-chloroacetamide. The specific toxicological properties of 2-Chloro-N-(4-
morpholinophenyl)acetamide have not been fully characterized. Therefore, a cautious and

conservative approach to handling is imperative. All procedures should be conducted by

trained personnel in a controlled laboratory setting.

Introduction
2-Chloro-N-(4-morpholinophenyl)acetamide is a chemical compound that belongs to the

family of α-chloroacetamides. While specific applications and biological effects of this particular
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molecule may be the subject of ongoing research, the chloroacetamide functional group is

known to be reactive and can exhibit biological activity. Compounds in this class are often used

as intermediates in chemical synthesis.[1][2] The presence of the chloroacetyl group suggests

that this compound is likely an alkylating agent, which warrants careful handling to minimize

exposure.[2]

This guide synthesizes available safety information for closely related analogs to provide a

comprehensive framework for the safe handling, storage, and disposal of 2-Chloro-N-(4-
morpholinophenyl)acetamide. The causality behind these recommendations is rooted in the

known reactivity of the α-chloroacetamide moiety and the general principles of chemical

laboratory safety.

Hazard Identification and GHS Classification
While a specific Globally Harmonized System (GHS) classification for 2-Chloro-N-(4-
morpholinophenyl)acetamide is not readily available, the classification for the parent

compound, 2-chloroacetamide, provides a strong basis for hazard assessment. The hazards

associated with 2-chloroacetamide are significant and should be assumed for its derivatives

until proven otherwise.

Table 1: GHS Hazard Classification for 2-Chloroacetamide
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.[1]

Acute Aquatic Hazard Category 3
H402: Harmful to aquatic life.

[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[3][4]

Based on these classifications, 2-Chloro-N-(4-morpholinophenyl)acetamide should be

handled as a substance that is toxic if ingested, a potential skin sensitizer, a suspected

reproductive toxin, and an irritant to the skin, eyes, and respiratory system.

Exposure Controls and Personal Protection
A multi-layered approach to exposure control is essential, prioritizing engineering controls,

supplemented by administrative controls and personal protective equipment (PPE).

Engineering Controls
Ventilation: All handling of solid 2-Chloro-N-(4-morpholinophenyl)acetamide and its

solutions must be conducted in a properly functioning chemical fume hood to minimize

inhalation of dust or aerosols.[1][5] The atmosphere within the laboratory should be regularly

monitored to ensure it remains within established exposure standards for similar compounds.

[6]
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Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent skin and eye contact.

Table 2: Recommended Personal Protective Equipment

Body Part PPE Recommendation Standard

Eyes/Face
Safety goggles with side-

shields or a face shield.

EN 166 (EU) or NIOSH (US)

approved.[3][4]

Hands

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use

and disposed of after use or if

contaminated.[1][8]

Follow manufacturer's

specifications for breakthrough

time and permeation rate.

Body
A lab coat or chemical-

resistant apron.

Should be laundered

separately from personal

clothing.[6]

Respiratory

For large spills or situations

where dust generation is

unavoidable, a NIOSH/MSHA

or European Standard EN 149

approved respirator with a

particulate filter may be

necessary.[9]

Follow institutional guidelines

for respirator fit-testing and

use.

Safe Handling and Storage
Protocol for Safe Handling and Weighing

Preparation: Before handling the compound, ensure the fume hood is operational and the

work area is clean and uncluttered. Assemble all necessary equipment, including a

calibrated balance, weighing paper or a suitable container, and waste disposal bags.
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Donning PPE: Put on all required PPE as outlined in Table 2.

Transfer and Weighing:

Perform all manipulations within the fume hood.

Carefully open the container with the compound.

Use a spatula to transfer the desired amount of the solid onto weighing paper or into a

tared container.

Avoid generating dust. If the material is a fine powder, consider moistening it with a

suitable solvent if appropriate for the subsequent experimental procedure to prevent

dusting.[10]

Post-Weighing:

Securely close the container of 2-Chloro-N-(4-morpholinophenyl)acetamide.

Clean any minor spills within the fume hood immediately.

Dispose of the weighing paper and any contaminated materials in a designated, sealed

waste container.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after handling.[1][6]

Storage
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][6]

The storage area should be locked or accessible only to authorized personnel.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[9]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4][5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek

medical attention.[1][3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give them a small amount of water to drink. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][5]

Spill and Emergency Procedures
Protocol for Small Spill Cleanup

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure

the area is well-ventilated (use the fume hood if the spill is contained within it).

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.

Containment: Prevent the spill from spreading. For solid spills, avoid generating dust.

Cleanup:

Carefully sweep or vacuum the spilled solid into a suitable, labeled container for disposal.

[10]

Use a wet wipe or damp cloth to clean the spill area to remove any remaining dust.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Waste Disposal: Place all contaminated materials, including cleaning supplies and PPE, into

a sealed, labeled container for hazardous waste disposal.
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Reporting: Report the incident to the appropriate laboratory or institutional safety officer.

Firefighting Measures
2-Chloro-N-(4-morpholinophenyl)acetamide is not expected to be highly flammable, but it

may burn.[10]

In case of a fire, use appropriate extinguishing media such as water spray, foam, dry

chemical, or carbon dioxide.[5]

Firefighters should wear self-contained breathing apparatus to prevent inhalation of toxic

fumes, which may include nitrogen oxides, carbon oxides, and hydrogen chloride gas.[1]

Waste Disposal
Dispose of 2-Chloro-N-(4-morpholinophenyl)acetamide and any contaminated materials

in accordance with all applicable federal, state, and local environmental regulations.

The material may be disposed of by incineration in a licensed chemical destruction plant with

flue gas scrubbing.[11]

Do not allow the chemical to enter drains or sewer systems.[1][5]

Visualization of Workflows
Safe Handling Workflow
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Preparation

Handling (in Fume Hood)

Cleanup & Disposal

1. Verify Fume Hood Operation

2. Don Appropriate PPE 3. Weigh Compound

4. Securely Close Container

5. Clean Minor Spills

6. Dispose of Contaminated Items

7. Doff PPE Correctly

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Chloro-N-(4-morpholinophenyl)acetamide.

Emergency Response Decision Tree
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Route of Exposure

Immediate Actions

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Clothing, Wash Skin (15 min) Flush Eyes (15 min) Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for emergency response to an exposure event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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